Cas no 2097935-06-1 (2-(4-ethoxyphenyl)-N-{2-5-(1-hydroxyethyl)thiophen-2-ylethyl}acetamide)

• Product name: 2-(4-ethoxyphenyl)-N-{2-5-(1-hydroxyethyl)thiophen-2-ylethyl}acetamide
• CAS No: 2097935-06-1
• MF: C₁₈H₂₃NO₃S
• MW: 333.445123910904
• CID: 6295938
• PubChem ID: 126854903

2-(4-ethoxyphenyl)-N-{2-5-(1-hydroxyethyl)thiophen-2-ylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethoxyphenyl)-N-{2-5-(1-hydroxyethyl)thiophen-2-ylethyl}acetamide
• AKOS032466123
• F6521-3194
• 2-(4-ethoxyphenyl)-N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}acetamide
• 2-(4-ethoxyphenyl)-N-[2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl]acetamide
• 2097935-06-1

• Inchi： 1S/C18H23NO3S/c1-3-22-15-6-4-14(5-7-15)12-18(21)19-11-10-16-8-9-17(23-16)13(2)20/h4-9,13,20H,3,10-12H2,1-2H3,(H,19,21)
• InChI Key： COHCZTSOCXERPM-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1CCNC(CC1C=CC(=CC=1)OCC)=O)C(C)O

Computed Properties

• Exact Mass: 333.13986477g/mol
• Monoisotopic Mass: 333.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 86.8Ų

Additional information on 2-(4-ethoxyphenyl)-N-{2-5-(1-hydroxyethyl)thiophen-2-ylethyl}acetamide

Comprehensive Overview of 2-(4-ethoxyphenyl)-N-{2-5-(1-hydroxyethyl)thiophen-2-ylethyl}acetamide (CAS No. 2097935-06-1)

The compound 2-(4-ethoxyphenyl)-N-{2-5-(1-hydroxyethyl)thiophen-2-ylethyl}acetamide, with the CAS number 2097935-06-1, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique combination of functional groups, including an ethoxyphenyl moiety, a thiophene ring, and a hydroxyethyl side chain, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which may influence its bioavailability and interaction with biological targets.

In recent years, the demand for novel acetamide derivatives has surged due to their versatility in medicinal chemistry. The 2-(4-ethoxyphenyl)-N-{2-5-(1-hydroxyethyl)thiophen-2-ylethyl}acetamide stands out for its potential as a building block in the synthesis of therapeutic agents. Its thiophene-based structure is particularly noteworthy, as thiophene rings are known to enhance the pharmacological activity of compounds, making them valuable in the design of new drugs. This aligns with current trends in AI-driven drug discovery, where computational models are used to predict the efficacy of such molecules.

One of the most frequently searched questions related to this compound is: "What are the potential applications of 2-(4-ethoxyphenyl)-N-{2-5-(1-hydroxyethyl)thiophen-2-ylethyl}acetamide in medicine?" Preliminary studies suggest that it could play a role in developing treatments for inflammatory and metabolic disorders. Its hydroxyethyl group may contribute to its ability to modulate enzyme activity, a property that is highly sought after in the development of enzyme inhibitors. Additionally, the ethoxyphenyl component could enhance its lipophilicity, improving its absorption and distribution in biological systems.

The synthesis and characterization of CAS 2097935-06-1 involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and consistency of the compound, which is critical for its use in research and development. The growing interest in green chemistry has also prompted scientists to explore eco-friendly synthesis routes for this compound, reducing the environmental impact of its production.

Another hot topic in the scientific community is the role of thiophene-containing compounds in neurodegenerative disease research. The 2-(4-ethoxyphenyl)-N-{2-5-(1-hydroxyethyl)thiophen-2-ylethyl}acetamide has shown promise in preliminary screenings for its potential neuroprotective effects. This aligns with the increasing focus on precision medicine, where compounds are tailored to target specific pathways involved in disease progression. Researchers are also investigating its potential as a bioactive scaffold for the development of multifunctional drugs.

From a commercial perspective, the compound's CAS number 2097935-06-1 is often used as a unique identifier in chemical databases and procurement systems. Suppliers and researchers alike prioritize compounds with well-documented safety profiles and regulatory compliance, ensuring their suitability for laboratory use. The compound's stability under various conditions is another area of interest, as it determines its shelf life and handling requirements.

In conclusion, 2-(4-ethoxyphenyl)-N-{2-5-(1-hydroxyethyl)thiophen-2-ylethyl}acetamide represents a fascinating area of study in modern chemistry and pharmacology. Its unique structural features and potential applications make it a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound may pave the way for innovative therapeutic solutions, addressing some of the most pressing health challenges of our time.